Cas no 917774-48-2 (1-Naphthalenol, 3-hexyl-5,6,7,8-tetrahydro-2-(phenylmethyl)-)

1-Naphthalenol, 3-hexyl-5,6,7,8-tetrahydro-2-(phenylmethyl)- structure
917774-48-2 structure
Product Name:1-Naphthalenol, 3-hexyl-5,6,7,8-tetrahydro-2-(phenylmethyl)-
CAS No:917774-48-2
MF:C23H30O
MW:322.483706951141
CID:784603
PubChem ID:71428369
Update Time:2025-04-19

1-Naphthalenol, 3-hexyl-5,6,7,8-tetrahydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, 3-hexyl-5,6,7,8-tetrahydro-2-(phenylmethyl)-
    • 2-benzyl-3-hexyl-5,6,7,8-tetrahydronaphthalen-1-ol
    • DTXSID80847096
    • 917774-48-2
    • Inchi: 1S/C23H30O/c1-2-3-4-8-13-20-17-19-14-9-10-15-21(19)23(24)22(20)16-18-11-6-5-7-12-18/h5-7,11-12,17,24H,2-4,8-10,13-16H2,1H3
    • InChI Key: NDTUELHMOFYFJB-UHFFFAOYSA-N
    • SMILES: OC1=C(CC2C=CC=CC=2)C(CCCCCC)=CC2CCCCC=21

Computed Properties

  • Exact Mass: 322.229665576g/mol
  • Monoisotopic Mass: 322.229665576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 20.2Ų
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